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Compound of Interest

Compound Name: 1-(4-Isopropoxyphenyl)ethanone

Cat. No.: B1269242

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical and chemical
properties of the compound 1-(4-isopropoxyphenyl)ethanone. The information is compiled
from various chemical databases and supplier information. This document is intended to serve
as a foundational resource for professionals engaged in research and development.

Compound Identification

1-(4-isopropoxyphenyl)ethanone, also known as 4'-isopropoxyacetophenone, is an aromatic
ketone. Its structure features an acetophenone core substituted with an isopropoxy group at
the para position of the phenyl ring.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1269242?utm_src=pdf-interest
https://www.benchchem.com/product/b1269242?utm_src=pdf-body
https://www.benchchem.com/product/b1269242?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1269242?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Identifier Value Citation

1-(4-propan-2-
IUPAC Name [1]
yloxyphenyl)ethanone

4'-1sopropoxyacetophenone, p-
Synonyms [1]
Isopropoxyacetophenone

CAS Number 4074-51-5 [2]

Molecular Formula C11H1402 [2]

CC(C)OC1=CC=C(C=C1)C(=
SMILES [1]
0)C

INChl=1S/C11H1402/c1-
InChl 8(2)13-11-6-4-10(5-7- [1][2]
11)9(3)12/h4-8H,1-3H3

YTKFPAFKIJWBAFG-
InChlKey [1]
UHFFFAOYSA-N

Physical and Chemical Properties

A summary of the key physical and chemical properties of 1-(4-isopropoxyphenyl)ethanone
is presented below. It is important to note that while identifiers and computed properties are
well-documented, specific experimental values for properties like melting point, boiling point,
and density are not consistently available across major databases. Where specific data is
unavailable, information for a structurally similar compound, 4'-ethoxyacetophenone, is
provided for reference.
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Property Value Notes and Citations
Molecular Weight 178.23 g/mol [1]

_ _ Indicated by chemical
Physical Form Solid

suppliers.

Melting Point

Data not available

The structurally similar
compound 4'-
ethoxyacetophenone has a
melting point of 37-39 °C.[3]

Boiling Point

Data not available

The structurally similar
compound 4'-
ethoxyacetophenone has a
boiling point of 268-269 °C at
758 mmHg.[3]

Density

Data not available

Solubility

Low solubility in water; Soluble

in organic solvents.

Inferred from the structural
analogue 1-(4-
isopropylphenyl)ethanone,
which is insoluble in water but
soluble in organic solvents and
oils.[4]

Topological Polar Surface Area  26.3 A2 Computed value.[1]
Rotatable Bond Count 3 Computed value.[1]
Hydrogen Bond Acceptor

2 Computed value.[1]
Count
Hydrogen Bond Donor Count 0 Computed value.[1]

Experimental Protocols

The determination of fundamental physical properties follows well-established laboratory

procedures. Below are detailed methodologies for the key experiments relevant to a solid

organic compound like 1-(4-isopropoxyphenyl)ethanone.
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Melting Point Determination (Capillary Method)

The melting point is a critical indicator of purity for a crystalline solid. A pure compound typically
exhibits a sharp melting range of 0.5-1.0°C.

Methodology:

e Sample Preparation: A small amount of the dry, crystalline 1-(4-
isopropoxyphenyl)ethanone is finely powdered. The open end of a glass capillary tube is
pressed into the powder. The tube is then inverted and tapped gently to pack the powder into
the sealed end, aiming for a sample height of 1-2 mm.

o Apparatus Setup: The prepared capillary tube is placed into the heating block of a melting
point apparatus, adjacent to a calibrated thermometer or temperature probe.

e Measurement:
o The sample is heated rapidly to obtain an approximate melting temperature.
o The apparatus is allowed to cool.

o Asecond sample is heated slowly, with the temperature ramp rate reduced to
approximately 2°C per minute as it approaches the estimated melting point.

o Data Recording: The temperature at which the first drop of liquid appears (T1) and the
temperature at which the entire sample becomes a clear liquid (T2) are recorded. The
melting range is reported as T1-T2.

Boiling Point Determination (Thiele Tube Method)

For determining the boiling point of small quantities of a liquid, or for a solid that can be melted,
the Thiele tube method is commonly employed.

Methodology:

o Sample Preparation: A few milliliters of the substance (if liquid, or melted solid) are placed
into a small fusion tube. A capillary tube, sealed at one end, is inverted and placed into the
fusion tube with the open end submerged in the liquid.
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e Apparatus Setup: The fusion tube is attached to a thermometer using a rubber band or
thread. The assembly is then placed in a Thiele tube containing a high-boiling point liquid
(e.g., mineral oil or silicone oil), ensuring the sample is below the oil level.

o Measurement: The side arm of the Thiele tube is heated gently. As the temperature rises, air
trapped in the capillary tube will expand and exit as bubbles. The heating continues until a
steady and continuous stream of bubbles emerges from the capillary tip.

o Data Recording: The heat source is removed, and the apparatus is allowed to cool. The
temperature at which the bubbling stops and the liquid is drawn back into the capillary tube is
recorded as the boiling point. The atmospheric pressure should also be recorded.

Solubility Determination (Shake-Flask Method)

This standard method determines the equilibrium solubility of a compound in a given solvent.
Methodology:

o Sample Preparation: An excess amount of solid 1-(4-isopropoxyphenyl)ethanone is added
to a known volume of the solvent (e.g., water, ethanol, acetone) in a sealed flask.

o Equilibration: The flask is agitated (e.g., shaken or stirred) in a constant temperature bath for
a prolonged period (typically 24 hours or more) to ensure equilibrium is reached between the
dissolved and undissolved solute.

o Sample Separation: After equilibration, the agitation is stopped, and the undissolved solid is
allowed to settle. A sample of the supernatant (the saturated solution) is carefully removed,
often using a syringe fitted with a filter to exclude any solid particles.

e Analysis: The concentration of the solute in the filtered saturated solution is determined using
a suitable analytical technique, such as gas chromatography (GC), high-performance liquid
chromatography (HPLC), or UV-Vis spectroscopy. The result is reported as mass per volume
(e.g., mg/L) at the specified temperature.

Visualized Workflow
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The following diagram illustrates a generalized workflow for the characterization of the physical
properties of a novel chemical compound.

Workflow for Physical Property Characterization

1. Sample Preparation

Obtain Pure Compound

A

Dry and Powder Sample (if solid)

Melting Point Determination Boiling Point Determination Solubility Analysis Density Measurement

3. Data Management

Record All Experimental Conditions

Compile and Tabulate Results

Compare with Literature/Analogues

Click to download full resolution via product page

Caption: A logical workflow for determining the key physical properties of a chemical
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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